Fenicort
Overview
Description
Fenicort, also known as this compound, is a useful research compound. Its molecular formula is C29H35NaO8 and its molecular weight is 534.6 g/mol. The purity is usually 95%.
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Properties
CAS No. |
10059-14-0 |
|---|---|
Molecular Formula |
C29H35NaO8 |
Molecular Weight |
534.6 g/mol |
IUPAC Name |
sodium;6-[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]carbonylcyclohex-3-ene-1-carboxylate |
InChI |
InChI=1S/C29H36O8.Na/c1-27-11-9-17(30)13-16(27)7-8-20-21-10-12-29(36,28(21,2)14-22(31)24(20)27)23(32)15-37-26(35)19-6-4-3-5-18(19)25(33)34;/h3-4,9,11,13,18-22,24,31,36H,5-8,10,12,14-15H2,1-2H3,(H,33,34);/q;+1/p-1/t18?,19?,20-,21-,22-,24+,27-,28-,29-;/m0./s1 |
InChI Key |
LJZITGOQTCTZFY-NJOYYUEASA-M |
Isomeric SMILES |
C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)COC(=O)C4CC=CCC4C(=O)[O-])O)CCC5=CC(=O)C=C[C@]35C)O.[Na+] |
SMILES |
CC12CC(C3C(C1CCC2(C(=O)COC(=O)C4CC=CCC4C(=O)[O-])O)CCC5=CC(=O)C=CC35C)O.[Na+] |
Canonical SMILES |
CC12CC(C3C(C1CCC2(C(=O)COC(=O)C4CC=CCC4C(=O)[O-])O)CCC5=CC(=O)C=CC35C)O.[Na+] |
Related CAS |
3331-71-3 (Parent) |
Synonyms |
Fenicort prednisolone sodium tetrahydrophthalate prednisolone tetrahydrophthalate prednisolone tetrahydrophthalate, sodium salt |
Origin of Product |
United States |
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![trans-2-Enoyl-OPC6-CoA; (Acyl-CoA); [M+H]+](/img/structure/B1260589.png)
![sodium;(6R,9E,12R,14S,17R,25S,26R,28S,29E,32R,34S,37R)-12,32-dihydroxy-6,13,13,17,26,33,33,37-octamethyl-4,7,19,21,24,27,38,39,41,42-decaoxa-20-boranuidaoctacyclo[18.17.1.11,34.12,20.15,8.114,18.125,28.018,22]tritetraconta-9,29-diene-3,23-dione](/img/structure/B1260595.png)
